![molecular formula C29H40N2O4 B8791419 Ethyl 2-ethoxy-4-[N-(1-(2-piperidino-phenyl)-3-methyl-1-butyl)-aminocarbonylmethyl]benzoate](/img/structure/B8791419.png)
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4]1[CH:14]=[C:13]([CH2:15][C:16]([NH:18][C:19]([C:24]2[CH:29]=[CH:28][CH:27]=[CH:26][C:25]=2[N:30]2[CH2:35][CH2:34][CH2:33][CH2:32][CH2:31]2)=[CH:20][CH:21]([CH3:23])[CH3:22])=[O:17])[CH:12]=[CH:11][C:5]=1[C:6]([O:8][CH2:9][CH3:10])=[O:7])[CH3:2].C(OC1C(=C=O)C(O)C=CC=1OCC)C.C(O)(=O)C>>[CH2:1]([O:3][C:4]1[CH:14]=[C:13]([CH2:15][C:16]([NH:18][CH:19]([C:24]2[CH:29]=[CH:28][CH:27]=[CH:26][C:25]=2[N:30]2[CH2:35][CH2:34][CH2:33][CH2:32][CH2:31]2)[CH2:20][CH:21]([CH3:22])[CH3:23])=[O:17])[CH:12]=[CH:11][C:5]=1[C:6]([O:8][CH2:9][CH3:10])=[O:7])[CH3:2] |f:1.2|
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Name
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ethyl 2-ethoxy-4-[N-{1-(2-piperidino-phenyl)-3-methyl-1-buten-1-yl}-aminocarbonylmethyl]-benzoate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OC1=C(C(=O)OCC)C=CC(=C1)CC(=O)NC(=CC(C)C)C1=C(C=CC=C1)N1CCCCC1
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Name
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(2-piperidino-phenyl)-isobutyl-ketimine
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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3-ethoxy-4-ethoxy-carbonyl-phenol acetic acid
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OC=1C(C(C=CC1OCC)O)=C=O.C(C)(=O)O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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Smiles
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C(C)OC1=C(C(=O)OCC)C=CC(=C1)CC(=O)NC(CC(C)C)C1=C(C=CC=C1)N1CCCCC1
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4]1[CH:14]=[C:13]([CH2:15][C:16]([NH:18][C:19]([C:24]2[CH:29]=[CH:28][CH:27]=[CH:26][C:25]=2[N:30]2[CH2:35][CH2:34][CH2:33][CH2:32][CH2:31]2)=[CH:20][CH:21]([CH3:23])[CH3:22])=[O:17])[CH:12]=[CH:11][C:5]=1[C:6]([O:8][CH2:9][CH3:10])=[O:7])[CH3:2].C(OC1C(=C=O)C(O)C=CC=1OCC)C.C(O)(=O)C>>[CH2:1]([O:3][C:4]1[CH:14]=[C:13]([CH2:15][C:16]([NH:18][CH:19]([C:24]2[CH:29]=[CH:28][CH:27]=[CH:26][C:25]=2[N:30]2[CH2:35][CH2:34][CH2:33][CH2:32][CH2:31]2)[CH2:20][CH:21]([CH3:22])[CH3:23])=[O:17])[CH:12]=[CH:11][C:5]=1[C:6]([O:8][CH2:9][CH3:10])=[O:7])[CH3:2] |f:1.2|
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Name
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ethyl 2-ethoxy-4-[N-{1-(2-piperidino-phenyl)-3-methyl-1-buten-1-yl}-aminocarbonylmethyl]-benzoate
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC1=C(C(=O)OCC)C=CC(=C1)CC(=O)NC(=CC(C)C)C1=C(C=CC=C1)N1CCCCC1
|
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Name
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(2-piperidino-phenyl)-isobutyl-ketimine
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
|
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Name
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3-ethoxy-4-ethoxy-carbonyl-phenol acetic acid
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OC=1C(C(C=CC1OCC)O)=C=O.C(C)(=O)O
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Name
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|
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Type
|
|
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Smiles
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C(C)OC1=C(C(=O)OCC)C=CC(=C1)CC(=O)NC(CC(C)C)C1=C(C=CC=C1)N1CCCCC1
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
